![molecular formula C18H26N2O2 B5515351 2-[5-(dimethylamino)-2,4-pentadienoyl]-6-[3-(dimethylamino)-2-propen-1-ylidene]cyclohexanone](/img/structure/B5515351.png)
2-[5-(dimethylamino)-2,4-pentadienoyl]-6-[3-(dimethylamino)-2-propen-1-ylidene]cyclohexanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 2-[5-(dimethylamino)-2,4-pentadienoyl]-6-[3-(dimethylamino)-2-propen-1-ylidene]cyclohexanone often involves complex reactions. For example, unexpected [3+2] cycloadditions involving ethyl α-(N,N-dimethylamino)pentadienoate and acrylonitrile can lead to the formation of cycloadducts through putative [1,3] dipolar intermediate species, illustrating the complexity and potential for diverse synthetic pathways (Bourhis & Vercauteren, 1994).
Molecular Structure Analysis
The molecular structure of cyclohexanone derivatives, closely related to the compound , typically features non-planar carbocyclic rings with significant dihedral angles, indicating a departure from planarity that can affect their chemical behavior and interactions. Such structural nuances are critical for understanding the reactivity and properties of these compounds (Trætteberg et al., 1982).
Chemical Reactions and Properties
The reactivity of compounds structurally similar to 2-[5-(dimethylamino)-2,4-pentadienoyl]-6-[3-(dimethylamino)-2-propen-1-ylidene]cyclohexanone can be complex. For instance, cyclohexadienes from the rearrangement of O-aroyl-N-acetyl-N-(2,6-dimethylphenyl)hydroxylamines exhibit diverse reactivity patterns in aqueous solutions, producing various substituted acetanilides. This highlights the potential for multifaceted chemical transformations (Fishbein & McCLELLAND, 1995).
Physical Properties Analysis
The physical properties, including solvatochromic behavior, of compounds containing dimethylamino groups and conjugated systems, have been studied. Such properties are crucial for applications in materials science, particularly for compounds with potential use as nonlinear optical materials. However, the specific crystal packing and molecular conformation can significantly influence their utility in such applications (Bogdanov et al., 2019).
Chemical Properties Analysis
The chemical behavior of these compounds, especially in polymerization and catalysis, illustrates the influence of dimethylamino groups on their reactivity. For example, cyclopentadienyltitanium complexes with dimethylamino substituents show altered catalytic activities and selectivities in polymerization reactions, underscoring the importance of functional groups in dictating chemical properties and applications (Flores et al., 1996).
properties
IUPAC Name |
(6E)-2-[(2E,4E)-5-(dimethylamino)penta-2,4-dienoyl]-6-[(E)-3-(dimethylamino)prop-2-enylidene]cyclohexan-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N2O2/c1-19(2)13-6-5-12-17(21)16-11-7-9-15(18(16)22)10-8-14-20(3)4/h5-6,8,10,12-14,16H,7,9,11H2,1-4H3/b12-5+,13-6+,14-8+,15-10+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGRQCYCZQOWESW-ZDAHJEJDSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C=CC=CC(=O)C1CCCC(=CC=CN(C)C)C1=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)/C=C/C=C/C(=O)C1CCC/C(=C\C=C\N(C)C)/C1=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(6E)-2-[(2E,4E)-5-(dimethylamino)penta-2,4-dienoyl]-6-[(E)-3-(dimethylamino)prop-2-enylidene]cyclohexan-1-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.